Cas no 51655-70-0 (4-methyl-2-phenyl-1,3-oxazole-5-carboxamide)

4-methyl-2-phenyl-1,3-oxazole-5-carboxamide structure
51655-70-0 structure
Product name:4-methyl-2-phenyl-1,3-oxazole-5-carboxamide
CAS No:51655-70-0
MF:C11H10N2O2
MW:202.209302425385
CID:935675
PubChem ID:72763

4-methyl-2-phenyl-1,3-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-phenyl-1,3-oxazole-5-carboxamide
    • 5-oxazolecarboxamide, 4-methyl-2-phenyl-
    • 4-Methyl-2-phenyl-5-oxazolecarboxamide
    • NSC 297869
    • DTXSID30199592
    • NSC-297869
    • UNII-X46K72W3ZY
    • 4-methyl-2-phenyloxazole-5-carboxamide
    • BRN 0912996
    • HWVUBEDCKFTLCQ-UHFFFAOYSA-N
    • NSC297869
    • 5-Carbamoyl-4-methyl-2-phenyloxazole
    • SCHEMBL5013672
    • 51655-70-0
    • X46K72W3ZY
    • Inchi: InChI=1S/C11H10N2O2/c1-7-9(10(12)14)15-11(13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)
    • InChI Key: HWVUBEDCKFTLCQ-UHFFFAOYSA-N
    • SMILES: CC1=C(OC(=N1)C2=CC=CC=C2)C(=O)N

Computed Properties

  • Exact Mass: 202.0743
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • PSA: 69.12

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